4-[2-(4-Bromophenoxy)ethyl]pyridine

• IUPAC Name: 4-[2-(4-bromophenoxy)ethyl]pyridine
• InChI: InChI=1S/C13H12BrNO/c14-12-1-3-13(4-2-12)16-10-7-11-5-8-15-9-6-11/h1-6,8-9H,7,10H2
• InChI Key: QRAIIELMDUHSRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCC2=CC=NC=C2)Br
• Molecular Formula: C13H12BrNO
• Molecular Weight: 278.14 g/mol

Description

“4-[2-(4-Bromophenoxy)ethyl]pyridine” is a chemical compound with the molecular formula C13H12BrNO. It has a molecular weight of 278.14 g/mol.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring attached to a bromophenyl group via an ethoxy linker. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Synthesis routes and methods

Procedure details

Diethyl azodicarboxylate (4.44 mL, mmol, 40%) was slowly added to a solution of 2-pyridin-4-yl-ethanol (1.00 g, 8.12 mmol), triphenylphosphine (2.56 g, 9.74 mmol), and 4-bromophenol (1.40 g, 8.12 mmol) in THF (40.6 mL) at 00° C. under nitrogen. The reaction was allowed to warm to room temperature and stirred overnight. The reaction mixture was quenched with water (150 mL) and extracted with ethyl acetate (200 mL). The organics were washed with 1N aqueous NaOH (100 mL) and brine (100 mL). The organics were dried (Na2SO4), filtered, and concentrated. The crude material was crystallized with ether:heptanes (1:1, ˜25 mL) and the solid was removed via filtration and washed with ether:heptanes. The combined filtrates were concentrated and further purified via flash chromatography using an Analogix SF25-40 g column and ethyl acetate in heptane (0-30%) as the eluant to afford the title compound as a clear liquid (1.20 g, 46.2%). LC-MS m/z 278.4 (M+1). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 3.11 (t, 2H) 4.19 (t, J=6.44 Hz, 2H) 6.77 (d, J=8.98 Hz, 2H) 7.22-7.26 (m, 2H) 7.38 (d, J=4.69 Hz, 2H) 8.54-8.57 (m, 3H)